Cas no 1340386-25-5 (Methyl 3-(oxan-4-yl)prop-2-ynoate)

• Product Name: Methyl 3-(oxan-4-yl)prop-2-ynoate
• CAS No: 1340386-25-5
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 5295331
• Update Time: 2025-06-30

Methyl 3-(oxan-4-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(oxan-4-yl)prop-2-ynoate
• methyl3-(oxan-4-yl)prop-2-ynoate
• 2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, methyl ester
• Methyl 3-(oxan-4-yl)prop-2-ynoate

• Inchi： 1S/C9H12O3/c1-11-9(10)3-2-8-4-6-12-7-5-8/h8H,4-7H2,1H3
• InChI Key： YWCJMMYICDHNQL-UHFFFAOYSA-N
• SMILES： O1CCC(C#CC(=O)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 3-(oxan-4-yl)prop-2-ynoate

Research Briefing on Methyl 3-(oxan-4-yl)prop-2-ynoate (CAS: 1340386-25-5) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(oxan-4-yl)prop-2-ynoate (CAS: 1340386-25-5) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound, featuring an alkyne moiety tethered to a tetrahydropyran ring, serves as a key building block for the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive probes. Recent studies have highlighted its utility in click chemistry, targeted covalent inhibitor design, and as a precursor for heterocyclic compounds with pharmacological relevance.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing irreversible kinase inhibitors through copper-free strain-promoted azide-alkyne cycloaddition (SPAAC). Researchers utilized Methyl 3-(oxan-4-yl)prop-2-ynoate as a warhead precursor, capitalizing on its balanced reactivity and metabolic stability conferred by the oxane ring. The resulting inhibitors showed improved selectivity profiles against EGFR mutants compared to traditional acrylamide-based covalent inhibitors.

In parallel developments, the compound's application in PROTAC (Proteolysis Targeting Chimeras) linker design has emerged as a significant breakthrough. The tetrahydropyran scaffold provides optimal rigidity and hydrophilicity for bifunctional degrader molecules, as evidenced by a Nature Chemical Biology publication (2024) describing its use in CRBN-recruiting PROTACs targeting BRD4. The CAS: 1340386-25-5 derivative exhibited enhanced cell permeability while maintaining favorable pharmacokinetic properties in murine models.

Structural-activity relationship (SAR) studies have revealed that modifications at the ester position of Methyl 3-(oxan-4-yl)prop-2-ynoate significantly influence target engagement kinetics. A recent ACS Medicinal Chemistry Letters report (2024) systematically explored various leaving groups, identifying the methyl ester as optimal for balancing reactivity and stability in physiological conditions. This finding has important implications for covalent drug design strategies employing this scaffold.

The compound's utility extends beyond therapeutic development into chemical biology tools. A 2024 Chemical Science publication detailed its incorporation into activity-based protein profiling (ABPP) probes, where the oxane ring was found to reduce nonspecific binding compared to linear alkyne tags. This property enables more accurate target identification in complex proteomes, particularly for membrane-associated proteins.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry (2023, Organic Process Research & Development) have improved the scalability of Methyl 3-(oxan-4-yl)prop-2-ynoate production. The development of a safer, high-yield (78%) Sonogashira coupling protocol addresses previous limitations in large-scale synthesis, facilitating broader adoption in pharmaceutical R&D.

Ongoing clinical trials featuring derivatives of CAS: 1340386-25-5 (as of Q2 2024) include two Phase I studies for oncology indications and one Phase II trial for inflammatory diseases. While specific structures remain proprietary, patent filings suggest these candidates leverage the compound's unique physicochemical properties for tissue-targeted delivery.

Future research directions highlighted in recent reviews emphasize the potential of Methyl 3-(oxan-4-yl)prop-2-ynoate in targeted protein degradation and covalent inhibitor discovery. Its balanced lipophilicity (clogP 1.2) and polar surface area (45 Ų) make it particularly suitable for CNS-penetrant molecules, an area of active investigation by several biopharmaceutical companies.